Cas no 792970-55-9 (1-(TERT-BUTOXYCARBONYL)-3-(DIMETHYLAMINO)AZETIDINE)

1-(TERT-BUTOXYCARBONYL)-3-(DIMETHYLAMINO)AZETIDINE structure
792970-55-9 structure
Product Name:1-(TERT-BUTOXYCARBONYL)-3-(DIMETHYLAMINO)AZETIDINE
CAS No:792970-55-9
MF:C10H20N2O2
MW:200.278002738953
CID:823037
PubChem ID:23145930
Update Time:2025-04-19

1-(TERT-BUTOXYCARBONYL)-3-(DIMETHYLAMINO)AZETIDINE Chemical and Physical Properties

Names and Identifiers

    • 1-(TERT-BUTOXYCARBONYL)-3-(DIMETHYLAMINO)AZETIDINE
    • tert-butyl 3-(dimethylamino)azetidine-1-carboxylate
    • tert-butyl 3-dimethylaminoazetidine-1-carboxylate
    • A839644
    • DTXSID00630982
    • MFCD09264498
    • CANUZUCMZXFLTH-UHFFFAOYSA-N
    • 1-Azetidinecarboxylic acid, 3-(dimethylamino)-, 1,1-dimethylethyl ester
    • SB51504
    • 3-(dimethylamino)-1-azetidinecarboxylic acid tert-butyl ester
    • 792970-55-9
    • CS-0079082
    • SCHEMBL3563885
    • TERT-BUTYL3-(DIMETHYLAMINO)AZETIDINE-1-CARBOXYLATE
    • D87420
    • DB-309319
    • MDL: MFCD12755362
    • Inchi: 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-8(7-12)11(4)5/h8H,6-7H2,1-5H3
    • InChI Key: CANUZUCMZXFLTH-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C1)N(C)C)=O

Computed Properties

  • Exact Mass: 200.152
  • Monoisotopic Mass: 200.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8A^2
  • XLogP3: 1

1-(TERT-BUTOXYCARBONYL)-3-(DIMETHYLAMINO)AZETIDINE Pricemore >>

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